Cas no 2694731-65-0 (benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate)

• Product Name: benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate
• CAS No: 2694731-65-0
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 5614401
• PubChem ID: 165942396
• Update Time: 2025-06-12

benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-33050641
• benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate
• 2694731-65-0

• Inchi： 1S/C13H12N2O3/c16-12-8-11(6-7-14-12)15-13(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,14,15,16,17)
• InChI Key： ILVYCKDIICGSAT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CNC(C=1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.4Ų

Additional information on benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate

Research Brief on Benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate (CAS: 2694731-65-0): Recent Advances and Applications

Benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate (CAS: 2694731-65-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

The compound's unique structure, featuring a carbamate group linked to a 2-oxo-1,2-dihydropyridine moiety, makes it a valuable scaffold for designing novel pharmacophores. Recent publications have demonstrated its utility in the synthesis of small-molecule inhibitors targeting protein kinases, which play critical roles in various disease pathways, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate as a key intermediate in the development of selective JAK2 inhibitors, showcasing its potential in oncology research.

In addition to its role in kinase inhibitor design, this compound has also been explored for its applications in PROTAC (Proteolysis Targeting Chimera) technology. A recent preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade disease-relevant proteins, such as those involved in neurodegenerative diseases. The study emphasized the compound's compatibility with click chemistry and other bioconjugation techniques, further expanding its utility in chemical biology.

From a synthetic chemistry perspective, advances in the scalable production of benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate have been reported, with optimized protocols yielding high purity and improved yields. These developments are critical for facilitating its broader adoption in industrial and academic research settings. Furthermore, computational studies have provided insights into the compound's reactivity and potential modifications, enabling more efficient derivatization for specific applications.

In conclusion, benzyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate (CAS: 2694731-65-0) represents a promising tool in medicinal chemistry and drug discovery. Its versatility as a synthetic intermediate, combined with its demonstrated biological relevance, positions it as a valuable asset for researchers aiming to develop novel therapeutics. Future studies are expected to further explore its potential in targeted protein degradation and other emerging therapeutic modalities.